Cas no 1803587-83-8 (4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide)

4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide is a specialized pyrazole-based sulfonamide compound with potential applications in medicinal chemistry and agrochemical research. Its unique structure, featuring a chloro-substituted pyrazole core and a methoxymethyl group, offers versatility in synthetic modifications. The sulfonamide moiety enhances its reactivity, making it a valuable intermediate for designing biologically active molecules. This compound may exhibit favorable properties such as improved solubility and stability due to its functional group arrangement. Its structural features suggest utility in developing enzyme inhibitors or antimicrobial agents, though further research is required to fully characterize its pharmacological or agrochemical potential. The compound's purity and defined structure support reproducible results in experimental settings.
4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide structure
1803587-83-8 structure
Product Name:4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide
CAS No:1803587-83-8
MF:C5H8ClN3O3S
MW:225.653318405151
CID:5698292
PubChem ID:91662787
Update Time:2025-05-21

4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • EN300-193362
    • 4-chloro-2-(methoxymethyl)pyrazole-3-sulfonamide
    • 1803587-83-8
    • 4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide
    • 1H-Pyrazole-5-sulfonamide, 4-chloro-1-(methoxymethyl)-
    • 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide
    • Inchi: 1S/C5H8ClN3O3S/c1-12-3-9-5(13(7,10)11)4(6)2-8-9/h2H,3H2,1H3,(H2,7,10,11)
    • InChI Key: ABEFJOKLJLAVOD-UHFFFAOYSA-N
    • SMILES: ClC1C=NN(COC)C=1S(N)(=O)=O

Computed Properties

  • Exact Mass: 224.9974900g/mol
  • Monoisotopic Mass: 224.9974900g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 95.6Ų

Experimental Properties

  • Density: 1.70±0.1 g/cm3(Predicted)
  • Boiling Point: 412.0±55.0 °C(Predicted)
  • pka: 9.33±0.60(Predicted)

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4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide Related Literature

Additional information on 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide

Comprehensive Overview of 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide (CAS No. 1803587-83-8)

4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide, with the CAS number 1803587-83-8, is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core modified with a methoxymethyl group and a sulfonamide moiety, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

The compound's chloro and sulfonamide functional groups contribute to its reactivity, enabling its use in cross-coupling reactions and as a building block for more complex structures. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics. Its methoxymethyl substituent also enhances solubility, a critical factor in optimizing drug-like properties.

In agrochemical applications, 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide has shown promise as a precursor for crop protection agents. Its structural features align with trends in sustainable agriculture, where researchers seek eco-friendly alternatives to traditional pesticides. The compound's stability under various environmental conditions further supports its potential in this field.

From a synthetic chemistry perspective, the compound's CAS registry number 1803587-83-8 ensures precise identification in global databases, facilitating collaboration and regulatory compliance. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity and structure, ensuring reproducibility in research and industrial settings.

As the scientific community explores AI-driven drug discovery and green chemistry, compounds like 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide are increasingly valuable. Its compatibility with high-throughput screening platforms and computational modeling tools positions it as a key player in modern medicinal chemistry workflows. Future research may uncover additional applications in material science or catalysis, further expanding its utility.

For researchers sourcing this compound, understanding its storage conditions and handling protocols is essential to maintain stability. Suppliers typically provide technical data sheets with detailed specifications, including solubility profiles and recommended analytical methods for quality control. These resources are critical for ensuring consistent results in downstream applications.

The growing interest in heterocyclic compounds and sulfonamide derivatives in academic and industrial research underscores the relevance of CAS 1803587-83-8. As patent landscapes evolve, this compound may emerge as a cornerstone for innovative therapeutic and agricultural solutions, reflecting broader trends in precision chemistry and molecular design.

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